Cas no 2138145-33-0 (methyl 3-(1-aminocyclohexyl)propanoate hydrochloride)

• Product Name: methyl 3-(1-aminocyclohexyl)propanoate hydrochloride
• CAS No: 2138145-33-0
• CID: 4640767
• Update Time: 2025-05-25

methyl 3-(1-aminocyclohexyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-aminocyclohexyl)propanoate hydrochloride

Additional information on methyl 3-(1-aminocyclohexyl)propanoate hydrochloride

Recent Advances in the Study of Methyl 3-(1-aminocyclohexyl)propanoate Hydrochloride (CAS: 2138145-33-0)

Methyl 3-(1-aminocyclohexyl)propanoate hydrochloride (CAS: 2138145-33-0) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. This research brief consolidates the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound has garnered attention due to its unique structural features, which include a cyclohexylamine moiety and a methyl ester group. These functional groups make it a valuable building block for the design of small-molecule inhibitors and modulators. Recent synthetic methodologies have optimized the production of methyl 3-(1-aminocyclohexyl)propanoate hydrochloride, achieving higher yields and purity, which are critical for its application in preclinical studies.

Pharmacological evaluations of methyl 3-(1-aminocyclohexyl)propanoate hydrochloride have revealed its potential as a modulator of neurotransmitter systems. In vitro studies demonstrate its affinity for specific receptors, such as the NMDA and GABA receptors, suggesting its utility in addressing conditions like anxiety, depression, and neurodegenerative diseases. Furthermore, its metabolic stability and bioavailability profiles have been investigated, providing insights into its suitability as a lead compound for further development.

Recent collaborations between academic and industrial research teams have expanded the scope of applications for this compound. For instance, it has been incorporated into the synthesis of prodrugs designed to enhance drug delivery to the central nervous system. These advancements underscore the compound's role in bridging the gap between chemical synthesis and therapeutic innovation.

In conclusion, methyl 3-(1-aminocyclohexyl)propanoate hydrochloride (CAS: 2138145-33-0) represents a promising candidate in the toolkit of medicinal chemists. Its multifaceted applications, from synthetic intermediate to potential therapeutic agent, highlight its significance in ongoing research efforts. Future studies are expected to explore its mechanisms of action in greater detail and optimize its pharmacological properties for clinical translation.